Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate

• Molecular Formula: C17H16N2O5S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: dimethyl 2-[(2-pyridin-2-ylsulfanylacetyl)amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C17H16N2O5S/c1-23-16(21)11-6-7-12(17(22)24-2)13(9-11)19-14(20)10-25-15-5-3-4-8-18-15/h3-9H,10H2,1-2H3,(H,19,20)
• InChI Key: OYWBSWZEFCIILJ-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)CSC2=CC=CC=N2

Description

Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate, also known as DPTA, is a novel compound that has gained significant attention in the field of scientific research. This compound is a derivative of terephthalic acid and has been synthesized using a specific method. DPTA has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science.

Mechanism of Action

The mechanism of action of Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate varies depending on its application. In medicinal chemistry, Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate inhibits the activity of histone deacetylases, leading to the activation of pro-apoptotic genes and induction of apoptosis in cancer cells. In material science, Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate acts as a ligand for metal ions, leading to the formation of metal-organic frameworks. In environmental science, Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate binds to heavy metal ions, leading to their removal from contaminated water.
Biochemical and Physiological Effects
The biochemical and physiological effects of Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate also vary depending on its application. In medicinal chemistry, Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate has been shown to induce apoptosis in cancer cells. In material science, Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate has been used as a building block for the synthesis of metal-organic frameworks. In environmental science, Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate has been shown to remove heavy metals from contaminated water.

Advantages and Limitations for Lab Experiments

One advantage of using Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Another advantage is its versatility, as it can be used in various fields of scientific research. However, one limitation is the cost of synthesis, which can be expensive. Another limitation is the potential toxicity of Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate. In medicinal chemistry, further research is needed to investigate the potential of Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate as a cancer therapeutic. In material science, the synthesis of new metal-organic frameworks using Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate as a building block can be explored. In environmental science, the use of Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate for the removal of other contaminants from water can be investigated. Overall, the study of Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate has the potential to lead to new discoveries and applications in various fields of scientific research.

Synthesis Methods

Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate can be synthesized using a specific method that involves the reaction between 2-mercaptopyridine and dimethyl terephthalate. The reaction is carried out in the presence of a catalyst such as triethylamine and a solvent such as dimethylformamide. The resulting product is then purified using column chromatography to obtain pure Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate. This method has been optimized to yield high purity and high yield of Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate.

Scientific Research Applications

Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate has been investigated for its anticancer properties. Studies have shown that Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate can induce apoptosis in cancer cells by inhibiting the activity of histone deacetylases. In material science, Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate has been used as a building block for the synthesis of metal-organic frameworks. These frameworks have potential applications in gas storage and separation. In environmental science, Dimethyl 2-{[(2-pyridinylthio)acetyl]amino}terephthalate has been studied for its ability to remove heavy metals from contaminated water.